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Compound of Interest

Compound Name:
9-(4-Bromophenyl)-10-

phenylanthracene

Cat. No.: B1291624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 9-(4-
Bromophenyl)-10-phenylanthracene, a key intermediate in the development of organic light-

emitting diodes (OLEDs) and other advanced materials. Due to the limited availability of precise

quantitative solubility data in publicly accessible literature, this guide summarizes the available

qualitative information and presents a detailed, generalized experimental protocol for

determining the solubility of this compound in various organic solvents.

Core Compound Properties
Property Value

IUPAC Name 9-(4-Bromophenyl)-10-phenylanthracene

CAS Number 625854-02-6

Molecular Formula C₂₆H₁₇Br

Molecular Weight 409.32 g/mol

Physical Appearance Slight yellow solid
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Qualitative Solubility Data
While specific quantitative solubility values (e.g., in g/L or mol/L) for 9-(4-Bromophenyl)-10-
phenylanthracene are not readily available in scientific literature, information from chemical

suppliers and related synthesis procedures allows for a qualitative assessment of its solubility

in common organic solvents.
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Solvent Qualitative Solubility Rationale / Source

Toluene Slightly soluble
Stated on a technical data

sheet from a chemical supplier.

Chloroform (CHCl₃) Likely soluble

Used as a solvent in the

synthesis of the related

compound 9-bromo-10-

phenylanthracene.[1]

Dichloromethane (CH₂Cl₂) Likely soluble

Used as an extraction solvent

in the synthesis of the related

compound 9-bromo-10-

phenylanthracene.[1]

Hexane

Likely has some solubility,

especially at elevated

temperatures

A similar 9,10-disubstituted

anthracene derivative was

recrystallized from hexane,

suggesting solubility at higher

temperatures and lower

solubility at room temperature.

Methanol (CH₃OH)
Likely poorly soluble at room

temperature

Used as a recrystallization

solvent for the related

compound 9-bromo-10-

phenylanthracene, which

implies that the compound is

not very soluble at lower

temperatures.[1]

Acetone Potentially soluble

Used to re-dissolve the related

compound 9-bromo-10-

phenylanthracene before

reprecipitation.[1]

It is important to note that the term "slightly soluble" is not a quantitative measure and the

actual solubility can be influenced by factors such as temperature and the purity of both the

solute and the solvent. For precise applications, experimental determination of solubility is

highly recommended.
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for the quantitative determination of the

solubility of 9-(4-Bromophenyl)-10-phenylanthracene in an organic solvent. This method is

based on the principle of creating a saturated solution and then determining the concentration

of the solute.

1. Materials and Equipment:

9-(4-Bromophenyl)-10-phenylanthracene (high purity)

Selected organic solvent (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature bath or shaker with temperature control

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks

Spectrophotometer (UV-Vis) or High-Performance Liquid Chromatography (HPLC) system

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of 9-(4-Bromophenyl)-10-phenylanthracene to a vial containing

a known volume of the selected organic solvent. An excess is ensured when solid material

remains undissolved.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath or a shaker set to the desired temperature

(e.g., 25 °C).
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Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached and the solution is saturated.

Sample Collection and Preparation:

Allow the vial to stand undisturbed at the constant temperature for a short period to let the

undissolved solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask to

remove any undissolved solid particles.

Record the exact volume of the filtered saturated solution.

Quantification of Solute:

Allow the solvent in the volumetric flask to evaporate completely under a gentle stream of

nitrogen or in a fume hood.

Once the solvent is fully evaporated, weigh the volumetric flask containing the dried

solute.

The mass of the solute can be determined by subtracting the initial weight of the empty

flask.

Alternatively, the concentration of the solute in the filtered saturated solution can be

determined using a pre-calibrated analytical method such as UV-Vis spectrophotometry or

HPLC.

3. Calculation of Solubility:

The solubility can be calculated using the following formula:

Solubility (g/L) = Mass of solute (g) / Volume of solvent (L)

Experimental Workflow
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The following diagram illustrates the general workflow for determining the solubility of an

organic compound.

Preparation

Sampling & Filtration

Analysis

Result

Add excess solute to solvent

Equilibrate at constant temperature

Withdraw supernatant

Filter to remove undissolved solid

Solvent evaporation and weighing Instrumental analysis (UV-Vis/HPLC)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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